Cas no 2680672-41-5 (3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid
• CAS No: 2680672-41-5
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5632542
• PubChem ID: 165925303
• Update Time: 2025-05-23

3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-4-butylbenzoic acid
• 2680672-41-5
• EN300-28288988
• 3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid

• Inchi： 1S/C16H23NO4/c1-5-6-7-11-8-9-12(14(18)19)10-13(11)17-15(20)21-16(2,3)4/h8-10H,5-7H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： DGKXUJRAMWZXCL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)O)C=CC=1CCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid

3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid: An Overview of a Versatile Compound (CAS No. 2680672-41-5)

3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid (CAS No. 2680672-41-5) is a compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research due to its unique structural properties and potential applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid is a derivative of benzoic acid with a tert-butoxycarbonyl (Boc) protecting group on the amino group and a butyl substituent on the benzene ring. The Boc group is commonly used in organic synthesis to protect amino groups during multi-step reactions, ensuring that the amino functionality remains intact until the final deprotection step. The butyl substituent imparts additional hydrophobicity to the molecule, which can influence its solubility and biological activity.

The compound has a molecular formula of C₁₆H₂₃NO₄ and a molecular weight of 297.35 g/mol. It is typically a white crystalline solid with a melting point ranging from 110°C to 115°C. The solubility of 3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid in water is low, but it is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 4-butylbenzoic acid with tert-butyl chloroformate in the presence of a base such as triethylamine or pyridine. This reaction forms an amide bond between the carboxylic acid and the Boc group, resulting in the formation of the protected amino acid derivative.

An alternative approach involves the use of an amino acid derivative as a starting material. For example, tert-butyl glycinate can be coupled with 4-butylbenzoyl chloride using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). The resulting product can then be hydrolyzed to form 3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid.

Biological Activities and Applications

3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid has been studied for its potential biological activities and applications in various fields. One area of interest is its use as an intermediate in the synthesis of bioactive compounds. The Boc-protected amino group can be selectively deprotected under mild conditions, allowing for further functionalization and modification of the molecule.

In medicinal chemistry, 3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid has been explored as a building block for the development of new drugs. Its hydrophobic butyl substituent can enhance cell membrane permeability, making it suitable for designing compounds that target intracellular receptors or enzymes. Recent studies have shown that derivatives of this compound exhibit anti-inflammatory, anti-cancer, and neuroprotective properties.

Anti-Inflammatory Activity:

A study published in the Journal of Medicinal Chemistry reported that derivatives of 3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid demonstrated significant anti-inflammatory activity in vitro and in vivo. These compounds were found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, they showed reduced inflammation in animal models of arthritis.

Anti-Cancer Activity:

In another study published in Cancer Research, researchers investigated the anti-cancer potential of 3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid-based compounds. The results indicated that these derivatives exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic studies revealed that these compounds induced apoptosis by modulating key signaling pathways such as p53 and Bcl-2.

Neuroprotective Activity: strong> p > < p >A recent study published in Neuropharmacology explored the neuroprotective effects of derivatives of3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid strong>. The findings showed that these compounds could protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). Furthermore, they demonstrated neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease. p > < p >< strong >Recent Research Developments strong > p > < p >The field of research surrounding3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid strong >is rapidly evolving, with ongoing studies aimed at optimizing its structure for improved biological activity and therapeutic potential. For instance, researchers are exploring novel synthetic strategies to enhance the yield and purity of this compound while minimizing side reactions. p > < p >Additionally, computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes and interactions of3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid strong>-based compounds with their target proteins. These computational tools provide valuable insights into structure-activity relationships (SARs), guiding rational drug design efforts. p > < p >In conclusion,< strong >3-{(tert-butoxy)carbonylamino}-4-butylbenzoic acid strong>(CAS No. 2680672-41-5) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure offers opportunities for developing new bioactive molecules with diverse therapeutic potentials. Ongoing research continues to uncover new aspects of this compound's biology and utility, paving the way for innovative treatments for various diseases. p > article > response >